Cas no 2171910-49-7 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylmorpholine-2-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylmorpholine-2-carboxylic acid
• CAS No: 2171910-49-7
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6400740
• PubChem ID: 165543986
• Update Time: 2025-06-09

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylmorpholine-2-carboxylic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentanecarbonyl]morpholine-2-carboxylic acid
• EN300-1493976
• 2171910-49-7

• Inchi： 1S/C26H28N2O6/c29-24(28-12-13-33-23(14-28)25(30)31)20-10-5-11-22(20)27-26(32)34-15-21-18-8-3-1-6-16(18)17-7-2-4-9-19(17)21/h1-4,6-9,20-23H,5,10-15H2,(H,27,32)(H,30,31)
• InChI Key： XAMQLZRRSYHCKC-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCOC(C(=O)O)C1

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylmorpholine-2-carboxylic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylmorpholine-2-carboxylic Acid (CAS No. 2171910-49-7)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylmorpholine-2-carboxylic acid (CAS No. 2171910-49-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of morpholine and cyclopentane, with a fluorenylmethoxycarbonyl (Fmoc) protecting group attached to the amino functionality. The unique structural features of this compound make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. In the context of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylmorpholine-2-carboxylic acid, the Fmoc group plays a crucial role in controlling the reactivity of the amino group during multi-step synthetic processes. This makes the compound particularly useful in the development of peptidomimetics and other complex molecules with therapeutic potential.

Recent studies have highlighted the importance of cyclopentane and morpholine scaffolds in drug discovery. These scaffolds are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, cyclopentane derivatives have been shown to exhibit potent anti-inflammatory and analgesic properties, while morpholine derivatives have been explored for their antiviral and anticancer activities. The combination of these scaffolds in 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylmorpholine-2-carboxylic acid suggests that it may possess a broad spectrum of biological activities.

In terms of synthetic methodology, the preparation of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylmorpholine-2-carboxylic acid typically involves several key steps. The synthesis begins with the formation of the cyclopentane core, followed by the introduction of the morpholine ring and the attachment of the Fmoc protecting group. Advanced techniques such as transition metal-catalyzed reactions and organocatalysis are often employed to achieve high yields and stereoselectivity. These synthetic strategies not only enhance the efficiency of the process but also ensure that the final product meets stringent purity standards required for pharmaceutical applications.

The biological evaluation of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylmorpholine-2-carboxylic acid has revealed promising results. In vitro studies have demonstrated that this compound exhibits significant activity against various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary pharmacokinetic studies have shown favorable absorption, distribution, metabolism, and excretion (ADME) properties, indicating that it may be suitable for further development as a drug candidate.

The structural versatility of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylmorpholine-2-carboxylic acid also makes it an attractive target for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations can be used to predict how this compound interacts with specific biological targets. These insights can guide the rational design of more potent and selective analogs, thereby optimizing its therapeutic potential.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylmorpholine-2-carboxylic acid (CAS No. 2171910-49-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological properties, make it an important intermediate in the development of novel therapeutics. Ongoing research continues to explore its full potential, paving the way for innovative treatments in various medical fields.